Cas no 329-78-2 (1-(4-Chlorophenyl)-2-fluoroethanone)

• Product Name: 1-(4-Chlorophenyl)-2-fluoroethanone
• CAS No: 329-78-2
• MF: C₈H₆ClFO
• MW: 172.584044933319
• MDL: MFCD03412196
• CID: 36888
• PubChem ID: 319899
• Update Time: 2025-08-05

1-(4-Chlorophenyl)-2-fluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-2-fluoroethanone
• 2-Fluoro-4'-chloroacetophenone
• 4'-chloro-2-fluoroacetophenone
• J-503279
• Ethanone, 1-(4-chlorophenyl)-2-fluoro-
• FT-0631966
• NSC-265872
• 1-(4-chlorophenyl)-2-fluoro-ethanone
• 1-(4-chlorophenyl)-2-fluoroethan-1-one
• 329-78-2
• AKOS006222257
• NSC265872
• AS-45743
• AB90993
• SCHEMBL1350845
• BL000718
• PYJRFTYRPATKFJ-UHFFFAOYSA-N
• A821541
• CS-0060232
• DTXSID00313021
• SY068783
• EN300-1620635
• MFCD03412196
• DB-021072
• 875-298-6

• MDL： MFCD03412196
• Inchi： 1S/C8H6ClFO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4H,5H2
• InChI Key： PYJRFTYRPATKFJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(CF)=O)=CC=1

Computed Properties

• Exact Mass: 172.00900
• Monoisotopic Mass: 172.0091207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.49220

1-(4-Chlorophenyl)-2-fluoroethanone Security Information

• Hazardous Material transportation number：UN 1759
• Hazard Category Code： 34-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Chlorophenyl)-2-fluoroethanone

Introduction to 1-(4-Chlorophenyl)-2-fluoroethanone (CAS No. 329-78-2)

1-(4-Chlorophenyl)-2-fluoroethanone, with the CAS number 329-78-2, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chlorophenyl group and a fluoroethanone moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical formula of 1-(4-Chlorophenyl)-2-fluoroethanone is C₉H₇ClFO, and its molecular weight is approximately 185.60 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties, including its melting point, boiling point, and solubility, have been extensively studied and are well-documented in the scientific literature.

In recent years, 1-(4-Chlorophenyl)-2-fluoroethanone has been the subject of numerous research studies due to its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of novel pharmaceutical compounds. For instance, it has been used in the preparation of antiviral agents, anticancer drugs, and anti-inflammatory medications. The presence of the chlorophenyl and fluoroethanone groups provides a platform for further functionalization, enabling chemists to tailor the compound for specific therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 1-(4-Chlorophenyl)-2-fluoroethanone in the development of a new class of antiviral agents targeting RNA viruses. The researchers demonstrated that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus. The mechanism of action involves inhibition of viral replication by interfering with key viral enzymes. This finding underscores the potential of 1-(4-Chlorophenyl)-2-fluoroethanone as a lead compound for further drug development.

Beyond its pharmaceutical applications, 1-(4-Chlorophenyl)-2-fluoroethanone has also found use in the agrochemical industry. It serves as an intermediate in the synthesis of herbicides and insecticides, contributing to the development of more effective and environmentally friendly pest control solutions. The unique combination of functional groups in this compound allows for the design of molecules with enhanced selectivity and reduced toxicity, addressing some of the challenges associated with traditional agrochemicals.

The synthesis of 1-(4-Chlorophenyl)-2-fluoroethanone can be achieved through various routes, depending on the desired purity and scale. One common method involves the reaction of 4-chlorobenzaldehyde with fluoroacetyl chloride in the presence of a base such as triethylamine. This reaction proceeds via an electrophilic substitution mechanism, yielding high yields of the desired product. Alternative synthetic routes have also been explored to improve efficiency and reduce environmental impact.

In terms of safety and handling, it is important to note that while 1-(4-Chlorophenyl)-2-fluoroethanone is not classified as a hazardous substance under current regulations, it should be handled with care due to its reactivity with certain chemicals and its potential for skin irritation. Proper personal protective equipment (PPE) should be worn during handling, and appropriate storage conditions should be maintained to ensure stability and prevent degradation.

The future prospects for 1-(4-Chlorophenyl)-2-fluoroethanone are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. For example, recent advancements in computational chemistry have enabled more accurate predictions of molecular behavior, facilitating the design of more effective compounds based on this scaffold. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field.

In conclusion, 1-(4-Chlorophenyl)-2-fluoroethanone (CAS No. 329-78-2) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique chemical structure provides a foundation for further research and development, contributing to advancements in drug discovery and sustainable agriculture. As research continues to evolve, it is likely that new uses for this compound will emerge, further solidifying its importance in various scientific disciplines.